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Compound of Interest

Compound Name: Pentanimidamide Hydrochloride

Cat. No.: B185131

Despite a comprehensive search of scientific literature and chemical databases,
Pentanimidamide Hydrochloride, also known as Valeramidine Hydrochloride, appears to be
a chemical compound with no publicly documented research applications, mechanisms of
action, or experimental data in the biological or pharmaceutical sciences.

This in-depth technical guide sought to explore the potential research applications of
Pentanimidamide Hydrochloride for an audience of researchers, scientists, and drug
development professionals. However, extensive inquiries have revealed a significant absence
of scholarly articles, preclinical or clinical studies, or any form of research that would provide
the necessary data to fulfill the core requirements of this guide, including quantitative data,
experimental protocols, and signaling pathways.

The available information is limited to its chemical identity and safety data, primarily sourced
from chemical suppliers and public chemical databases.

Chemical and Physical Properties

Based on available data, the fundamental properties of Pentanimidamide Hydrochloride
have been compiled.
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Property Value Source
Molecular Formula C5H13CIN2 [1112113114]
Molecular Weight 136.62 g/mol [3114]

Valeramidine hydrochloride,
Synonyms Pentanimidamide, [5]

monohydrochloride

Appearance White to off-white solid [5114]
Purity Typically offered at =95% [4]
Storage Recommended at 2-8°C [5]

Safety and Handling

Hazard information indicates that Pentanimidamide Hydrochloride is harmful if swallowed
and can cause skin and eye irritation.[1] Standard laboratory safety protocols, including the use
of personal protective equipment, are advised when handling this compound.

Analysis of Research Landscape

The investigation into the research applications of Pentanimidamide Hydrochloride yielded
no specific results. Searches for its synonyms and for broader terms such as "pentanimidamide
derivatives in drug discovery" did not uncover any studies involving this specific molecule.
While there is research on related chemical classes, such as pentamidine analogues, these
studies do not mention Pentanimidamide Hydrochloride.

This lack of published data prevents the creation of the requested in-depth technical guide,
which would necessitate:

¢ Quantitative Data: No IC50 values, binding constants, pharmacokinetic parameters, or other
guantitative measures of biological activity have been reported.

o Experimental Protocols: Without any published studies, there are no established
methodologies for experiments involving this compound.
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» Signaling Pathways and Workflows: The mechanism of action of Pentanimidamide
Hydrochloride is unknown, and therefore no signaling pathways or experimental workflows
can be diagrammed.

Logical Relationship Diagram: Information Retrieval
Outcome

The following diagram illustrates the logical outcome of the comprehensive search for research
applications of Pentanimidamide Hydrochloride.
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Initial Query:

Potential Research Applications of
Pentanimidamide Hydrochloride

Comprehensive Database Search
(e.g., PubMed, Scopus, Google Scholar)

e Scientific Literature Search Results

Database Information

Identification of Chemical Properties No Published Research Papers Found
(Formula, MW, Synonyms, Safety) (No Biological Data, No Experimental Protocols)

Conclusion:

Insufficient Data for In-Depth
Technical Guide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Pentanimidamide Hydrochloride: An Examination of a
Chemical Entity with Undisclosed Research Applications]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b185131#potential-research-

applications-of-pentanimidamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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